Cas no 1428356-53-9 (3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole)

• Product Name: 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole
• CAS No: 1428356-53-9
• MF: C₁₉H₂₁N₃OS₂
• MW: 371.519541501999
• CID: 5364798
• Update Time: 2025-05-19

3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-indol-3-yl-[4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidin-1-yl]methanone
• 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole

• Inchi： 1S/C19H21N3OS2/c1-13-11-24-19(21-13)25-12-14-6-8-22(9-7-14)18(23)16-10-20-17-5-3-2-4-15(16)17/h2-5,10-11,14,20H,6-9,12H2,1H3
• InChI Key： NAVCRQFKPWXHIH-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(N1CCC(CSC2=NC(C)=CS2)CC1)=O

Additional information on 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole

Introduction to 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole (CAS No. 1428356-53-9)

3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole, identified by its CAS number 1428356-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural framework of this molecule combines a piperidine core with an indole moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to interact with biological targets.

The presence of a 4-methyl-1,3-thiazol-2-yl sulfanyl group in the molecular structure introduces additional complexity and potential for biological activity. Thiazole derivatives are extensively studied due to their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the piperidine-1-carbonyl)-1H-indole backbone suggests that this compound may exhibit unique pharmacological profiles, particularly in modulating signaling pathways associated with these diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The interaction between the indole ring and target proteins, as well as the role of the sulfanyl group in enhancing binding affinity, are areas of active investigation. These studies often employ techniques such as molecular dynamics simulations and virtual screening to identify potential drug candidates before experimental validation.

In the context of current research, compounds like 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole are being evaluated for their potential in addressing unmet medical needs. For instance, the combination of a thiazole scaffold with an indole moiety has been shown to enhance bioavailability and metabolic stability, which are critical factors in drug development. Furthermore, the structural features of this compound may allow it to interact with multiple targets simultaneously, a strategy known as polypharmacology, which has gained traction as an effective approach in treating complex diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure forms of the molecule, which is often crucial for biological activity.

Evaluation of the pharmacological properties of 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole typically involves in vitro assays to assess its interaction with relevant biological targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based functional assays. The compound’s potential efficacy is also often correlated with its ability to modulate specific signaling pathways or interfere with disease-related mechanisms.

One particularly intriguing aspect of this molecule is its structural similarity to known bioactive compounds that have demonstrated therapeutic efficacy in clinical trials. By leveraging computational tools and knowledge from existing literature, researchers can predict how modifications to this scaffold might influence its pharmacological profile. This approach allows for rapid iteration and optimization during the drug discovery process.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Many successful drugs on the market today were derived from natural products or inspired by their structures. The indole moiety alone is a prime example of a scaffold derived from tryptophan or other natural precursors that has proven highly versatile in drug design. By combining this scaffold with other pharmacophoric elements like the thiazole sulfanyl group found in 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole, researchers can generate novel compounds with enhanced biological activity.

As research continues to evolve, so do the tools available for drug discovery. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against various biological targets. Additionally, artificial intelligence (AI) and machine learning (ML) algorithms are being increasingly utilized to predict molecular properties and optimize drug candidates before they enter wet lab experimentation.

The synthesis and characterization of 3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole also highlight the importance of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. Such collaborations ensure that compounds like this one are not only synthesized efficiently but also validated for their biological relevance through rigorous experimental studies.

In conclusion,3-(4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-1H-indole (CAS No. 1428356-53-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable candidate for further exploration in pharmaceutical research. As advancements in synthetic chemistry and computational biology continue to accelerate drug discovery efforts,this compound exemplifies the potential for innovative approaches to address complex diseases.